Cas no 873888-67-6 (Antofloxacin hydrochloride)

• Product Name: Antofloxacin hydrochloride
• CAS No: 873888-67-6
• MF: C₁₈H₂₂ClFN₄O₄
• MW: 412.843086719513
• CID: 4524281
• PubChem ID: 24806572
• Update Time: 2025-06-14

Antofloxacin hydrochloride Chemical and Physical Properties

Names and Identifiers

• Antofloxacin hydrochloride
• (S)-Antofloxacin hydrochloride
• Antofloxacin HCl
• 873888-67-6
• UNII-R2XRF3Y8JO
• 873888-67-6 (HCl)
• Antofloxacin (hydrochloride)
• DA-61150
• (2S)-8-amino-7-fluoro-2-methyl-6-(4-methylpiperazin-1-yl)-10-oxo-4-oxa-1-azatricyclo[7.3.1.05,13]trideca-5(13),6,8,11-tetraene-11-carboxylic acid;hydrochloride
• R2XRF3Y8JO
• CS-0082497
• AKOS040747828
• 7H-Pyrido(1,2,3-de)-1,4-benzoxazine-6-carboxylic acid, 8-amino-9-fluoro-2,3-dihydro-3-methyl-10-(4-methyl-1-piperazinyl)-7-oxo-, hydrochloride (1:1), (3S)-
• HY-123319
• ANTOFLOXACIN HYDROCHLORIDE [WHO-DD]
• Q27287715
• (S)-8-amino-9-fluoro-3-methyl-10-(4-methylpiperazin-1-yl)-7-oxo-2,3-dihydro-7H-[1,4]oxazino[2,3,4-ij]quinoline-6-carboxylic acid hydrochloride

• Inchi： 1S/C18H21FN4O4.ClH/c1-9-8-27-17-14-11(16(24)10(18(25)26)7-23(9)14)13(20)12(19)15(17)22-5-3-21(2)4-6-22;/h7,9H,3-6,8,20H2,1-2H3,(H,25,26);1H/t9-;/m0./s1
• InChI Key： OESOQRSLLMARQW-FVGYRXGTSA-N
• SMILES： O=C1C(=CN2[C@@H](C)COC3C(N4CCN(C)CC4)=C(F)C(N)=C1C=32)C(=O)O.Cl

Computed Properties

• Exact Mass: 412.1313611Da
• Monoisotopic Mass: 412.1313611Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 666
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on Antofloxacin hydrochloride

Recent Advances in the Study of Antofloxacin Hydrochloride (CAS: 873888-67-6)

Antofloxacin hydrochloride (CAS: 873888-67-6) is a novel fluoroquinolone antibiotic that has garnered significant attention in recent years due to its broad-spectrum antibacterial activity and potential therapeutic applications. This research brief aims to synthesize the latest findings on Antofloxacin hydrochloride, focusing on its pharmacological properties, mechanism of action, and clinical efficacy. The compound's unique chemical structure, characterized by the presence of a fluorine atom at the 6-position and a piperazine ring at the 7-position, contributes to its enhanced antibacterial potency and reduced resistance development.

Recent studies have elucidated the molecular mechanisms underlying Antofloxacin hydrochloride's antibacterial effects. The drug primarily targets bacterial DNA gyrase and topoisomerase IV, enzymes critical for DNA replication and transcription. By inhibiting these enzymes, Antofloxacin hydrochloride induces double-stranded DNA breaks, leading to bacterial cell death. In vitro studies have demonstrated its efficacy against a wide range of Gram-positive and Gram-negative pathogens, including Staphylococcus aureus, Escherichia coli, and Pseudomonas aeruginosa. Notably, Antofloxacin hydrochloride has shown superior activity compared to other fluoroquinolones, such as ciprofloxacin and levofloxacin, particularly against multidrug-resistant strains.

Pharmacokinetic studies have revealed favorable absorption and distribution profiles for Antofloxacin hydrochloride. The drug exhibits high oral bioavailability and extensive tissue penetration, achieving therapeutic concentrations in key infection sites such as the lungs, kidneys, and skin. Its elimination half-life of approximately 8-10 hours allows for once-daily dosing, enhancing patient compliance. Furthermore, Antofloxacin hydrochloride has demonstrated a low propensity for drug-drug interactions, making it a suitable option for combination therapy in complex infections.

Clinical trials have evaluated the safety and efficacy of Antofloxacin hydrochloride in various infectious diseases. Phase III trials in patients with community-acquired pneumonia (CAP) and urinary tract infections (UTIs) reported high clinical cure rates and microbiological eradication rates, with a favorable safety profile. Adverse events were generally mild and transient, including gastrointestinal disturbances and dizziness. These findings position Antofloxacin hydrochloride as a promising candidate for the treatment of respiratory and urinary tract infections, particularly in regions with high rates of antibiotic resistance.

Emerging research has also explored the potential of Antofloxacin hydrochloride in combating biofilm-associated infections. Biofilms, which are structured communities of bacteria encased in a protective matrix, are notoriously difficult to treat with conventional antibiotics. Recent in vitro and in vivo studies have demonstrated that Antofloxacin hydrochloride can penetrate biofilms and exert bactericidal effects, suggesting its utility in chronic infections such as cystic fibrosis and prosthetic device-related infections. These findings highlight the drug's versatility and potential to address unmet clinical needs.

In conclusion, Antofloxacin hydrochloride (CAS: 873888-67-6) represents a significant advancement in the field of antibacterial therapy. Its robust antibacterial activity, favorable pharmacokinetics, and clinical efficacy make it a valuable addition to the fluoroquinolone class. Ongoing research is expected to further elucidate its therapeutic potential and expand its applications in the treatment of resistant and biofilm-associated infections. As antibiotic resistance continues to pose a global health challenge, Antofloxacin hydrochloride offers a promising solution for improving patient outcomes.